molecular formula C18H26N2O2 B5091503 1-(cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol

1-(cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol

Cat. No. B5091503
M. Wt: 302.4 g/mol
InChI Key: FGQLMGSDAIOXTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound is also known as compound A and is a beta-blocker that has been shown to have promising effects in the treatment of hypertension, heart failure, and other cardiovascular diseases.

Mechanism of Action

The mechanism of action of 1-(cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol involves its ability to block the beta-adrenergic receptors in the heart and blood vessels. This results in a decrease in heart rate and blood pressure, which can be beneficial in the treatment of hypertension and heart failure. In addition, this compound has also been shown to have antifungal and antibacterial properties, which may be attributed to its ability to disrupt the cell membrane of these microorganisms.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its beta-blocking activity. This compound has been shown to decrease heart rate and blood pressure, which can be beneficial in the treatment of hypertension and heart failure. In addition, this compound has also been shown to have antifungal and antibacterial properties, which may be attributed to its ability to disrupt the cell membrane of these microorganisms.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol in lab experiments include its potent beta-blocking activity, which makes it a promising candidate for the treatment of cardiovascular diseases. In addition, this compound has also been shown to have antifungal and antibacterial properties, which may be useful in the development of new drugs for the treatment of fungal and bacterial infections.
The limitations of using this compound in lab experiments include its potential toxicity, which may limit its use in certain applications. In addition, this compound may have limited solubility in certain solvents, which may make it difficult to use in certain experiments.

Future Directions

The future directions for the research on 1-(cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol include further studies on its potential applications in the treatment of cardiovascular diseases and fungal and bacterial infections. In addition, future research could focus on the development of new synthesis methods for this compound, as well as the optimization of its pharmacokinetic and pharmacodynamic properties. Finally, future studies could also explore the potential use of this compound in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 1-(cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol involves the reaction of 5,6-dimethyl-1H-benzimidazole with cyclohexanol and 2-bromo-1-(isopropylamino)propane in the presence of a base. This reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

1-(Cyclohexyloxy)-3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2-propanol has been extensively studied for its potential applications in the treatment of cardiovascular diseases. Several studies have shown that this compound has a potent beta-blocking activity, which makes it a promising candidate for the treatment of hypertension, heart failure, and other cardiovascular diseases. In addition, this compound has also been studied for its potential applications in the field of agriculture, as it has been shown to have antifungal and antibacterial properties.

properties

IUPAC Name

1-cyclohexyloxy-3-(5,6-dimethylbenzimidazol-1-yl)propan-2-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H26N2O2/c1-13-8-17-18(9-14(13)2)20(12-19-17)10-15(21)11-22-16-6-4-3-5-7-16/h8-9,12,15-16,21H,3-7,10-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FGQLMGSDAIOXTR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1C)N(C=N2)CC(COC3CCCCC3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H26N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.